Cas no 2098091-17-7 (2-(6-methyl-1H-imidazo[1,2-b]pyrazol-1-yl)acetonitrile)

• Product Name: 2-(6-methyl-1H-imidazo[1,2-b]pyrazol-1-yl)acetonitrile
• CAS No: 2098091-17-7
• MF: C₈H₈N₄
• MW: 160.17592048645
• CID: 5728580
• PubChem ID: 121214771
• Update Time: 2025-05-22

2-(6-methyl-1H-imidazo[1,2-b]pyrazol-1-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(6-methylimidazo[1,2-b]pyrazol-1-yl)acetonitrile
• starbld0039209
• F2198-7501
• 2098091-17-7
• AKOS026725349
• 2-(6-methyl-1H-imidazo[1,2-b]pyrazol-1-yl)acetonitrile
• 1H-Imidazo[1,2-b]pyrazole-1-acetonitrile, 6-methyl-

• Inchi： 1S/C8H8N4/c1-7-6-8-11(3-2-9)4-5-12(8)10-7/h4-6H,3H2,1H3
• InChI Key： NPIFRSDSZGFXQB-UHFFFAOYSA-N
• SMILES： N1(CC#N)C=CN2C1=CC(C)=N2

Computed Properties

• Exact Mass: 160.074896272g/mol
• Monoisotopic Mass: 160.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 46Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• pka: 4.22±0.40(Predicted)

Additional information on 2-(6-methyl-1H-imidazo[1,2-b]pyrazol-1-yl)acetonitrile

Comprehensive Overview of 2-(6-methyl-1H-imidazo[1,2-b]pyrazol-1-yl)acetonitrile (CAS No. 2098091-17-7)

2-(6-methyl-1H-imidazo[1,2-b]pyrazol-1-yl)acetonitrile (CAS No. 2098091-17-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic compound features a unique imidazo[1,2-b]pyrazole core, which is increasingly studied for its potential applications in drug discovery and material science. The presence of the acetonitrile moiety further enhances its reactivity, making it a versatile intermediate for synthetic transformations.

In recent years, researchers have focused on the imidazo[1,2-b]pyrazole scaffold due to its structural similarity to purine bases, which are critical in biological systems. This has led to investigations into its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy development. The compound's 6-methyl substitution also offers insights into steric and electronic effects, which are crucial for optimizing bioactivity.

The synthetic utility of 2-(6-methyl-1H-imidazo[1,2-b]pyrazol-1-yl)acetonitrile extends beyond pharmaceuticals. Its nitrile group allows for diverse derivatization, including hydrolysis to carboxylic acids or reduction to primary amines. Such flexibility is highly valued in high-throughput screening libraries, where rapid structural diversification is essential. Additionally, its stability under ambient conditions makes it a practical choice for industrial-scale applications.

From an analytical perspective, this compound exhibits distinct spectroscopic signatures. Nuclear Magnetic Resonance (NMR) studies reveal characteristic shifts for the imidazo[1,2-b]pyrazole protons, while mass spectrometry confirms its molecular weight (MW: 186.19 g/mol). These properties facilitate its identification and purity assessment, critical for quality control in manufacturing processes.

Environmental and safety profiles of CAS No. 2098091-17-7 are also under scrutiny, reflecting growing regulatory demands. Preliminary data suggest low ecotoxicity, but comprehensive studies are ongoing to evaluate its biodegradability and occupational exposure limits. Such evaluations align with the green chemistry movement, emphasizing sustainable synthetic routes.

Market trends indicate rising demand for imidazo[1,2-b]pyrazole derivatives, driven by their therapeutic potential. Patent filings related to this scaffold have surged, particularly in oncology and inflammation research. As a key intermediate, 2-(6-methyl-1H-imidazo[1,2-b]pyrazol-1-yl)acetonitrile is positioned to play a pivotal role in next-generation drug development pipelines.

In summary, 2-(6-methyl-1H-imidazo[1,2-b]pyrazol-1-yl)acetonitrile represents a compelling case study in modern heterocyclic chemistry. Its multifaceted applications—spanning medicinal chemistry, materials science, and industrial synthesis—underscore its importance in contemporary research. Future studies will likely explore its structure-activity relationships and scalability, further solidifying its relevance in scientific and commercial domains.